SB234551

• Molecular Formula: C34H34N2O9
• Molecular Weight: 614.6 g/mol
• InChI: InChI=1S/C34H34N2O9/c1-4-5-12-36-32(27-11-10-25(41-2)16-29(27)43-19-21-8-6-7-9-26(21)34(39)40)24(18-35-36)14-23(33(37)38)13-22-15-30-31(45-20-44-30)17-28(22)42-3/h6-11,14-18H,4-5,12-13,19-20H2,1-3H3,(H,37,38)(H,39,40)/b23-14+
• InChIKey: MCHCGWZNXSZKJY-OEAKJJBVSA-N

SB234551: A Selective ETA Receptor Antagonist for Scientific Research in Cardiovascular Studies

SB234551 is a selective, non-peptide antagonist of the endothelin type A (ETA) receptor [1]. It exhibits high affinity for the ETA receptor (Ki = 0.13 nM) and a pronounced selectivity (>3800-fold) over the endothelin type B (ETB) receptor (Ki = 500 nM) [2]. As a small molecule (MW 614.6 g/mol) with defined oral bioavailability (30% in rats) and a plasma half-life of approximately 125 minutes [2], SB234551 serves as a critical pharmacological tool for dissecting ETA-mediated pathophysiology in preclinical models, distinct from less selective or peptide-based alternatives [1].

1

Selective ETA receptor antagonist for ETA-mediated pathophysiology studies

2

Reported high selectivity over ETB minimizes receptor cross-talk

3

Oral PK profile supports preclinical in vivo dosing regimens

• [1] Ohlstein EH, Nambi P, Douglas SA, Edwards RM, Gellai M, Lago A, et al. SB 234551, a high-affinity and selective nonpeptide ETA receptor antagonist. J Pharmacol Exp Ther. 1998;286(2):650-656. View Source
• [2] Ohlstein EH, Nambi P, Douglas SA, Edwards RM, Gellai M, Lago A, et al. SB 234551, a high-affinity and selective nonpeptide ETA receptor antagonist. J Pharmacol Exp Ther. 1998;286(2):650-656. View Source

Why Generic ETA Antagonists Cannot Substitute for SB234551 in Research Applications

The endothelin receptor antagonist class is highly heterogeneous, with significant differences in receptor subtype selectivity and binding kinetics that critically impact experimental outcomes [1]. For instance, agents like bosentan lack ETA/ETB selectivity, while others display varying degrees of selectivity [1]. Simple substitution with another 'ETA antagonist' risks introducing confounding ETB-mediated effects, altering the interpretation of ET-1's physiological role [2]. The specific, quantifiable profile of SB234551—its unique combination of high ETA affinity and exceptional selectivity index—is essential for studies requiring unambiguous ETA receptor blockade without ETB interference [3].

Non-selective antagonists (e.g., bosentan) introduce ETB-mediated effects that alter ET-1 clearance and vascular tone interpretation.

Other "ETA-selective" agents (e.g., SB209670) have lower selectivity ratios; ETB blockade may confound results in sensitive models.

Peptide antagonists (e.g., BQ-123) lack oral bioavailability and require continuous infusion, limiting chronic in vivo study designs.

• [1] Davenport AP, Hyndman KA, Kohan DE, Pollock DM, Maguire JJ. International Union of Pharmacology. XXIX. Update on Endothelin Receptor Nomenclature. Pharmacol Rev. 2016;68(2):357-418. View Source
• [2] Willette RN, Ohlstein EH, Pullen M, Sauermelch CF, Cohen ML, Nambi P. Transient increase in plasma and cerebrospinal fluid immunoreactive endothelin-1 following intracerebroventricular administration of an endothelin ET(A) receptor antagonist in the conscious rat. J Cardiovasc Pharmacol. 1998;31 Suppl 1:S149-57. View Source
• [3] Ohlstein EH, Nambi P, Douglas SA, Edwards RM, Gellai M, Lago A, et al. SB 234551, a high-affinity and selective nonpeptide ETA receptor antagonist. J Pharmacol Exp Ther. 1998;286(2):650-656. View Source

Quantitative Differentiation of SB234551 Against Key ETA Antagonist Comparators

Superior ETA Receptor Affinity Compared to In-Class Non-Peptide Analogs

SB234551 demonstrates the highest affinity for the cloned human ETA receptor (Ki = 0.13 nM) compared to structurally related non-peptide ETA antagonists from the same development series, including SB209670 (Ki = 0.2 nM), SB217242 (Ki = 1.1 nM), and SB247083 (Ki = 0.4 nM) [1].

ETA Binding Affinity

Head-to-head

SB234551 Ki = 0.13 nM
SB209670 Ki = 0.2 nM
SB217242 Ki = 1.1 nM
SB247083 Ki = 0.4 nM

Reported higher binding affinity supports assay use at lower concentrations

Radioligand binding, cloned human ETA receptors

Evidence Dimension	Binding Affinity (Ki) for ETA Receptor
Target Compound Data	Ki = 0.13 nM
Comparator Or Baseline	SB209670 (Ki = 0.2 nM), SB217242 (Ki = 1.1 nM), SB247083 (Ki = 0.4 nM)
Quantified Difference	SB234551 has a 1.5-fold higher affinity than SB209670, 8.5-fold higher than SB217242, and 3.1-fold higher than SB247083.
Conditions	Radioligand binding assay using [125I]-ET-1 on cloned human ETA receptors.

Why This Matters

Higher receptor affinity translates to greater potency, allowing for the use of lower compound concentrations to achieve complete receptor blockade in functional assays, minimizing potential off-target effects at higher concentrations.

• [1] Willette RN, Ohlstein EH, Pullen M, Sauermelch CF, Cohen ML, Nambi P. Transient increase in plasma and cerebrospinal fluid immunoreactive endothelin-1 following intracerebroventricular administration of an endothelin ET(A) receptor antagonist in the conscious rat. J Cardiovasc Pharmacol. 1998;31 Suppl 1:S149-57. View Source

Exceptional ETA vs. ETB Selectivity Enables Cleaner Pharmacological Probing

SB234551 exhibits a remarkable selectivity for the ETA receptor over the ETB receptor. It displays a >3800-fold selectivity (Ki ETA = 0.13 nM vs Ki ETB = 500 nM) [1]. This contrasts with other non-peptide antagonists like SB209670, which has a lower 60-fold selectivity (Ki ETA = 0.2 nM vs Ki ETB = 12 nM), and bosentan, a clinically used mixed antagonist with equal affinity for both receptors [2].

ETA/ETB Selectivity

Head-to-head

SB234551: >3800-fold (ETA Ki 0.13 nM, ETB Ki 500 nM)
SB209670: 60-fold
Bosentan: non-selective

High selectivity ratio reduces ETB-mediated confounding in pathway studies

Binding assay, cloned human ETA and ETB receptors

Evidence Dimension	Receptor Subtype Selectivity (Ki ETB / Ki ETA)
Target Compound Data	~3846-fold selectivity (Ki ETA = 0.13 nM, Ki ETB = 500 nM)
Comparator Or Baseline	SB209670 (60-fold selectivity; Ki ETA=0.2 nM, Ki ETB=12 nM) and Bosentan (1-fold selectivity; equal affinity for ETA and ETB)
Quantified Difference	SB234551 is >60 times more selective for ETA over ETB than SB209670, and >3800 times more selective than bosentan.
Conditions	Radioligand binding assay on cloned human ETA and ETB receptors.

Why This Matters

This degree of selectivity minimizes confounding ETB receptor blockade, which can independently influence vascular tone and ET-1 clearance, ensuring that observed effects are attributable solely to ETA antagonism. This is crucial for clear interpretation of ET-1's role in disease models.

• [1] Ohlstein EH, Nambi P, Douglas SA, Edwards RM, Gellai M, Lago A, et al. SB 234551, a high-affinity and selective nonpeptide ETA receptor antagonist. J Pharmacol Exp Ther. 1998;286(2):650-656. View Source
• [2] Davenport AP, Hyndman KA, Kohan DE, Pollock DM, Maguire JJ. International Union of Pharmacology. XXIX. Update on Endothelin Receptor Nomenclature. Pharmacol Rev. 2016;68(2):357-418. View Source

High Functional Antagonism in Isolated Human Vessels Validates In Vivo Relevance

In functional assays, SB234551 demonstrates potent antagonism of ETA-mediated vasoconstriction in isolated human pulmonary artery, with a calculated Kb value of 1.0 nM [1]. This functional potency aligns closely with its binding affinity and provides a direct human tissue correlate. This contrasts with the peptide antagonist BQ-123, which is limited to in vitro use due to poor oral bioavailability and metabolic instability [2].

Functional Antagonism

Cross-study

Kb = 1.0 nM (human pulmonary artery)
BQ-123: lacks oral utility

Human tissue functional potency supports translational model context

Isolated vessel contraction assay

Evidence Dimension	Functional Antagonism (Kb)
Target Compound Data	Kb = 1.0 nM
Comparator Or Baseline	BQ-123 (peptide antagonist; lacks oral bioavailability; Kb values vary by tissue but generally in the low nM range)
Quantified Difference	While both are potent, SB234551's non-peptide structure confers in vivo utility (e.g., oral bioavailability) that BQ-123 lacks.
Conditions	ET-1-induced contraction of isolated human pulmonary artery (ETA receptor-mediated).

Why This Matters

Demonstrated potency in human vascular tissue is a key translational bridge, confirming that the high receptor affinity translates to a strong functional blockade in a disease-relevant system. This supports its use in advanced preclinical studies.

• [1] Ohlstein EH, Nambi P, Douglas SA, Edwards RM, Gellai M, Lago A, et al. SB 234551, a high-affinity and selective nonpeptide ETA receptor antagonist. J Pharmacol Exp Ther. 1998;286(2):650-656. View Source
• [2] Davenport AP, Hyndman KA, Kohan DE, Pollock DM, Maguire JJ. International Union of Pharmacology. XXIX. Update on Endothelin Receptor Nomenclature. Pharmacol Rev. 2016;68(2):357-418. View Source

Validated Pharmacokinetic Profile Supports Robust In Vivo Dosing Regimens

SB234551 possesses a well-characterized pharmacokinetic profile suitable for in vivo research. Following intraduodenal administration in rats, it achieves a bioavailability of 30% and a plasma half-life of 125 minutes [1]. Systemic clearance is 25 ml/min/kg [1]. This contrasts with the peptide antagonist BQ-123, which is not orally bioavailable and requires continuous intravenous infusion for in vivo studies [2].

Pharmacokinetic Profile

Cross-study

Oral F = 30%, t1/2 = 125 min (rat)
BQ-123: requires infusion

Oral PK profile supports chronic in vivo dosing regimens

Rat PK study, intraduodenal administration

Evidence Dimension	Oral Bioavailability and Half-Life
Target Compound Data	Bioavailability = 30%; Half-life (t1/2) = 125 min
Comparator Or Baseline	BQ-123 (no oral bioavailability; short half-life requiring infusion)
Quantified Difference	SB234551 enables oral or intravenous bolus dosing regimens, whereas BQ-123 requires continuous infusion.
Conditions	Rat pharmacokinetic study following intraduodenal and intravenous administration.

Why This Matters

A defined and practical pharmacokinetic profile is essential for reliable chronic in vivo disease modeling, enabling predictable exposure and reducing experimental variability associated with complex infusion protocols.

• [1] Ohlstein EH, Nambi P, Douglas SA, Edwards RM, Gellai M, Lago A, et al. SB 234551, a high-affinity and selective nonpeptide ETA receptor antagonist. J Pharmacol Exp Ther. 1998;286(2):650-656. View Source
• [2] Davenport AP, Hyndman KA, Kohan DE, Pollock DM, Maguire JJ. International Union of Pharmacology. XXIX. Update on Endothelin Receptor Nomenclature. Pharmacol Rev. 2016;68(2):357-418. View Source

Optimal Research Applications for SB234551 in Preclinical Models

Preclinical Stroke and Cerebral Ischemia Models

SB234551 is ideally suited for investigating the role of ETA receptors in ischemic stroke. Its high selectivity for ETA over ETB allows researchers to dissect the specific contribution of ETA-mediated vasoconstriction and neuroinflammation without confounding ETB-mediated vasodilation or ET-1 clearance effects [1]. Studies have demonstrated its ability to reduce infarct area and improve neurological outcomes in experimental cerebral ischemia models [1].

Cardiovascular and Hypertension Research

The compound's potent antagonism of ET-1-induced vasoconstriction in human vessels (Kb = 1.0 nM) and its ability to block pressor responses in conscious rats [1] make it a robust tool for studying the endothelin system's contribution to hypertension and vascular dysfunction. Its >3800-fold selectivity for ETA ensures that observed effects are primarily due to vascular smooth muscle ETA receptor blockade [1].

Renal Pathophysiology and Hemodynamics

In conscious dog models, SB234551 at a dose of 30 µg/kg/min i.v. has been shown to reverse ET-1-induced decreases in renal plasma flow and urinary sodium excretion [1]. This specific reversal of renal hemodynamic changes, without ETB interference, positions SB234551 as a key reagent for delineating ETA receptor function in models of acute and chronic kidney injury [1].

Pharmacological Tool for Receptor Characterization

Given its well-defined selectivity and affinity (Ki ETA = 0.13 nM), SB234551 serves as a superior standard for radioligand binding assays and autoradiography to distinguish between ETA and ETB receptor populations in various tissues [1]. Its profile allows for clear definition of ETA pharmacology, as it does not cross-react with a panel of other vasoactive receptors at concentrations up to 10 µM [1].

Application

Selection Property

Validation Focus

Preclinical stroke and cerebral ischemia models

ETA selectivity over ETB

Infarct area and neurological endpoint monitoring

Cardiovascular and hypertension research

Functional potency in human vessels

Pressor response and vascular endpoint studies

Renal pathophysiology and hemodynamics

ETA receptor blockade in conscious models

Renal plasma flow and sodium excretion endpoints

Pharmacological tool for receptor characterization

Defined affinity and selectivity profile

Receptor binding assay and autoradiography standardization

• [1] Ohlstein EH, Nambi P, Douglas SA, Edwards RM, Gellai M, Lago A, et al. SB 234551, a high-affinity and selective nonpeptide ETA receptor antagonist. J Pharmacol Exp Ther. 1998;286(2):650-656. View Source